Cas no 625119-46-2 (Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-)

Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)- structure
625119-46-2 structure
Product Name:Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-
CAS No:625119-46-2
MF:C9H8F3NO4
MW:251.159333229065
CID:1639212
PubChem ID:2804086
Update Time:2025-04-21

Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-
    • DivK1c_001546
    • SCHEMBL6370062
    • Maybridge1_002794
    • CDS1_000506
    • HMS549G22
    • 625119-46-2
    • CCG-243360
    • 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)benzene
    • DB-180577
    • Inchi: 1S/C9H8F3NO4/c1-16-7-4-8(17-2)6(13(14)15)3-5(7)9(10,11)12/h3-4H,1-2H3
    • InChI Key: ZTTGCQBNBNKSSK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=CC=1OC)OC)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 251.04054
  • Monoisotopic Mass: 251.04054222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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